2-(2,4-difluorophenoxy)ethane-1-sulfonyl fluoride
Overview
Description
2-(2,4-Difluorophenoxy)ethane-1-sulfonyl fluoride (DFESF) is an organofluorine compound that has been used in a variety of scientific research applications. It is a colorless, odorless, and non-toxic compound that is soluble in water and organic solvents. DFESF is a widely used reagent in organic synthesis, and it is also used in biochemical and physiological studies.
Scientific Research Applications
2-(2,4-difluorophenoxy)ethane-1-sulfonyl fluoride has a wide range of applications in scientific research. It is often used as a reagent in organic synthesis, as it is an efficient and selective fluorinating agent. It is also used in biochemical and physiological studies, as it is a potent inhibitor of enzymes, such as phospholipase A2 and lipoxygenase. It is also used as a reactant in the synthesis of other compounds.
Mechanism of Action
2-(2,4-difluorophenoxy)ethane-1-sulfonyl fluoride is an organofluorine compound that is used as a reagent in organic synthesis and as an inhibitor of enzymes in biochemical and physiological studies. It is believed to act by binding to the active site of the enzyme, thus blocking the enzyme’s activity. This binding is believed to be reversible, and the enzyme can be reactivated by removing the this compound from the active site.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been shown to inhibit the activity of enzymes, such as phospholipase A2 and lipoxygenase, which are involved in the metabolism of lipids. It has also been shown to inhibit the activity of other enzymes, such as protein kinases and tyrosine kinases, which are involved in signal transduction pathways. In addition, this compound has been shown to inhibit the activity of other enzymes, such as proteases, which are involved in the breakdown of proteins.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(2,4-difluorophenoxy)ethane-1-sulfonyl fluoride in laboratory experiments is that it is a non-toxic and non-volatile compound that is soluble in water and organic solvents. This makes it suitable for a variety of laboratory applications. However, this compound is an expensive reagent, and it can be difficult to obtain in large quantities. In addition, it is not very stable, and must be stored in an inert atmosphere to prevent degradation.
Future Directions
The potential future directions for 2-(2,4-difluorophenoxy)ethane-1-sulfonyl fluoride include its use in the synthesis of other compounds, its use in the development of new drugs and therapies, and its use in the development of new analytical techniques. In addition, this compound could be used in the development of new sensors and detectors for use in medical and industrial applications. Finally, this compound could be used in the development of new materials, such as polymers, for use in a variety of applications.
Synthesis Methods
2-(2,4-difluorophenoxy)ethane-1-sulfonyl fluoride can be synthesized from 2,4-difluorophenol and ethanesulfonyl chloride. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, in a glass vessel. The reaction is typically conducted at room temperature, but can be conducted at higher temperatures if desired. The reaction is typically complete within one hour, and the product can be isolated by simple filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,4-difluorophenoxy)ethane-1-sulfonyl fluoride involves the reaction of 2,4-difluorophenol with ethanesulfonyl chloride in the presence of a base to form 2-(2,4-difluorophenoxy)ethanesulfonic acid, which is then converted to the corresponding sulfonyl chloride using thionyl chloride.", "Starting Materials": [ "2,4-difluorophenol", "ethanesulfonyl chloride", "base (e.g. triethylamine)", "thionyl chloride" ], "Reaction": [ "Step 1: 2,4-difluorophenol is added to a solution of ethanesulfonyl chloride in the presence of a base (e.g. triethylamine) and the mixture is stirred at room temperature for several hours.", "Step 2: The resulting 2-(2,4-difluorophenoxy)ethanesulfonic acid is isolated by filtration and washed with water.", "Step 3: The 2-(2,4-difluorophenoxy)ethanesulfonic acid is dissolved in anhydrous dichloromethane and thionyl chloride is added dropwise with stirring at 0-5°C.", "Step 4: The reaction mixture is stirred at room temperature for several hours and then concentrated under reduced pressure.", "Step 5: The crude product is purified by column chromatography to yield 2-(2,4-difluorophenoxy)ethane-1-sulfonyl fluoride as a colorless oil." ] } | |
CAS RN |
2383602-87-5 |
Molecular Formula |
C8H7F3O3S |
Molecular Weight |
240.2 |
Purity |
95 |
Origin of Product |
United States |
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